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Compound of Interest

(3-
Compound Name:

Chloropropyl)diethoxymethylsilane

Cat. No.: B077525

CAS Number: 13501-76-3
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of (3-Chloropropyl)diethoxymethylsilane, a versatile
organosilane compound with significant applications in material science, organic synthesis, and
surface modification. This document outlines its physicochemical properties, synthesis, reaction

mechanisms, and key applications, with a focus on providing practical information for laboratory
and research settings.

Physicochemical Properties

(3-Chloropropyl)diethoxymethylsilane is a colorless liquid with a molecular formula of
C8H19CIO2Si.[1] It is a bifunctional molecule featuring a reactive chloropropyl group and

hydrolyzable ethoxy groups, which allows it to act as a bridge between organic and inorganic
materials.
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Property Value Reference
Molecular Weight 210.77 g/mol [2]
Appearance Colorless transparent liquid [2]
Density 0.9744 g/cm? at 20 °C [2]
Boiling Point 81-83 °C at 8 Torr [2]
Flash Point 79.6 +12.0 °C [2]
Refractive Index 1.423 at 20 °C [2]
Vapor Pressure 0.0899 mmHg at 25°C [2]
Synthesis

The primary industrial synthesis route for chloropropyl-functionalized alkoxysilanes is the
hydrosilylation of allyl chloride with a corresponding hydridosilane. In the case of (3-
Chloropropyl)diethoxymethylsilane, this involves the reaction of allyl chloride with
diethoxymethylsilane in the presence of a platinum-based catalyst, such as Speier's catalyst
(Hz2PtCls) or Karstedt's catalyst.

Reaction Scheme:

CH2=CHCH2CI
Allyl Chloride
A\
HSi(CHs)(OC2Hs)2 > CI(CH2)3Si(CHs)(OC:zHs)2
Diethoxymethylsilane (3-Chloropropyl)diethoxymethylsilane

[Pt catalyst] [-=—--====—=———=———————————-
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Figure 1. Synthesis of (3-Chloropropyl)diethoxymethylsilane via hydrosilylation.

Experimental Protocol (General Procedure)

Disclaimer:A specific, detailed experimental protocol for the synthesis of (3-
Chloropropyl)diethoxymethylsilane was not found in the available literature. The following is
a generalized procedure adapted from the synthesis of similar chloropropylalkoxysilanes.

Materials:

Diethoxymethylsilane

Allyl chloride

Speier's catalyst (e.g., hexachloroplatinic acid solution in isopropanol)

Anhydrous toluene (solvent)

Inert atmosphere (Nitrogen or Argon)
Procedure:

o Areaction flask equipped with a magnetic stirrer, reflux condenser, dropping funnel, and
nitrogen inlet is charged with diethoxymethylsilane and anhydrous toluene.

e The mixture is heated to a reaction temperature of 60-80 °C.
o A solution of Speier's catalyst in isopropanol is added to the reaction mixture.

« Allyl chloride is added dropwise to the reaction mixture via the dropping funnel over a period
of 1-2 hours, maintaining the reaction temperature.

 After the addition is complete, the reaction mixture is stirred at the same temperature for an
additional 2-4 hours to ensure complete reaction.

e The reaction progress can be monitored by Gas Chromatography (GC).

e Upon completion, the reaction mixture is cooled to room temperature.
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e The solvent and any unreacted starting materials are removed under reduced pressure.

e The crude product is then purified by fractional distillation under vacuum to yield pure (3-
Chloropropyl)diethoxymethylsilane.

Spectroscopic Data (Predicted)

Disclaimer:Actual experimental spectra for (3-Chloropropyl)diethoxymethylsilane were not
readily available. The following are predicted interpretations based on the molecular structure
and data from similar compounds.

'H NMR (Proton Nuclear Magnetic Resonance)
e 6~0.1-0.2 ppm (s, 3H): Si-CHs

& ~0.7-0.9 ppm (t, 2H): Si-CH2-CH2-

0 ~1.2 ppm (t, 6H): O-CH2-CHs

0 ~1.8-2.0 ppm (m, 2H): -CH2-CH2-CH2ClI

0 ~3.5 ppm (t, 2H): -CH2-Cl

d ~3.8 ppm (g, 4H): O-CH2-CHs

13C NMR (Carbon-13 Nuclear Magnetic Resonance)

e 0 ~-5t0 0 ppm: Si-CHs

0 ~ 10-15 ppm: Si-CH2-

0 ~ 18-20 ppm: O-CH2-CHs

0 ~ 25-30 ppm: -CH2-CH2-CH2Cl

0 ~ 45-50 ppm: -CH2Cl

0 ~ 58-62 ppm: O-CH2-CHs
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FT-IR (Fourier-Transform Infrared) Spectroscopy

e 2970-2880 cm~1: C-H stretching (alkyl groups)
e 1250 cm~1: Si-CHs deformation

e 1100-1000 cm~?: Si-O-C stretching

e 800-750 cm~1: C-Cl stretching

e ~800 cm~1: Si-C stretching

Reactivity and Applications

The utility of (3-Chloropropyl)diethoxymethylsilane stems from its dual reactivity. The ethoxy
groups can be hydrolyzed to form reactive silanol groups, which can then condense with
hydroxyl groups on inorganic substrates to form stable Si-O-Si bonds. The chloropropyl group
provides a site for further organic reactions, such as nucleophilic substitution.

Silane Coupling Agent and Surface Modification

(3-Chloropropyl)diethoxymethylsilane is widely used as a coupling agent to enhance
adhesion between organic polymers and inorganic substrates like glass, silica, and metals.[1]
The process involves the hydrolysis of the ethoxy groups and subsequent condensation with
surface hydroxyls.
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Figure 2. General mechanism of surface modification using (3-
Chloropropyl)diethoxymethylsilane.

Experimental Protocol for Surface Functionalization of
Glass Slides (Adapted)

Disclaimer:This protocol is adapted from procedures for similar silanes, such as (3-
aminopropyl)triethoxysilane, and may require optimization for (3-
Chloropropyl)diethoxymethylsilane.

Materials:

Glass slides

e Piranha solution (3:1 mixture of concentrated sulfuric acid and 30% hydrogen peroxide) -
EXTREME CAUTION IS ADVISED

e Anhydrous toluene

e (3-Chloropropyl)diethoxymethylsilane
» Deionized water

» Ethanol

Procedure:

o Cleaning the Glass Slides:

o Immerse the glass slides in Piranha solution for 30-60 minutes to clean and hydroxylate
the surface. Warning: Piranha solution is extremely corrosive and reactive. Handle with
extreme care in a fume hood with appropriate personal protective equipment.

o Rinse the slides thoroughly with deionized water and then with ethanol.
o Dry the slides in an oven at 110-120 °C for at least 1 hour and cool down in a desiccator.

¢ Silanization:
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o Prepare a 2% (v/v) solution of (3-Chloropropyl)diethoxymethylsilane in anhydrous
toluene in a sealed container.

o Immerse the cleaned and dried glass slides in the silane solution for 1-2 hours at room
temperature with gentle agitation.

o After immersion, rinse the slides with fresh anhydrous toluene to remove any unbound
silane.

o Cure the slides in an oven at 110-120 °C for 30-60 minutes to promote the formation of
covalent bonds between the silane and the glass surface.

o The functionalized slides can be stored in a desiccator for future use.

Chemical Intermediate

(3-Chloropropyl)diethoxymethylsilane serves as a valuable intermediate in the synthesis of
other organosilanes and specialty chemicals.[1] The chloropropyl group can be converted to
other functional groups through nucleophilic substitution reactions, allowing for the introduction
of amines, thiols, azides, and other functionalities.

Safety and Handling

(3-Chloropropyl)diethoxymethylsilane is a combustible liquid and causes skin and serious
eye irritation.[3][4] It is essential to handle this chemical in a well-ventilated area, preferably in a
fume hood, and to wear appropriate personal protective equipment (PPE), including safety
goggles, chemical-resistant gloves, and a lab coat.[4]
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Hazard Statement GHS Pictogram

Precautionary Statement

H227: Combustible liquid

P210: Keep away from heat,

hot surfaces, sparks, open

GHSO07 (Exclamation Mark)

flames and other ignition

sources. No smoking.

P264: Wash skin thoroughly

H315: Causes skin irritation )
after handling.

H319: Causes serious eye

irritation

P280: Wear protective gloves/

eye protection/ face protection.

P302 + P352: IF ON SKIN:

Wash with plenty of water.

P305 + P351 + P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

P332 + P313: If skin irritation
occurs: Get medical advice/

attention.

P337 + P313: If eye irritation
persists: Get medical advice/

attention.

P362 + P364: Take off
contaminated clothing and

wash it before reuse.

Store in a tightly closed container in a cool, dry, and well-ventilated place away from

incompatible materials such as oxidizing agents.[4]

Conclusion
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(3-Chloropropyl)diethoxymethylsilane is a versatile and valuable chemical for researchers
and professionals in various scientific fields. Its ability to bridge organic and inorganic materials
makes it an excellent choice for surface modification and as a coupling agent. Furthermore, its
utility as a chemical intermediate allows for the synthesis of a wide range of functionalized
organosilanes. Proper handling and adherence to safety protocols are crucial when working
with this compound. This guide provides a foundational understanding of its properties,
synthesis, and applications to support its effective and safe use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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number-13501-76-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/product/b077525?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077525?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

